Cas no 16948-10-0 (3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid)
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid is a protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides effective protection for the amine functionality, enabling selective reactions at the carboxylic acid site. Its branched methyl group introduces steric effects, which can influence peptide conformation and stability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard deprotection conditions. The Boc group can be removed under mild acidic conditions without affecting other sensitive functional groups. Its high purity and stability make it a reliable intermediate for constructing complex peptides and bioactive molecules.

16948-10-0 structure
Product name:3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
CAS No:16948-10-0
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD02094137
CID:136164
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
- 3-(tert-butoxycarbonyl)-2-methylpropanoic acid
- Boc-DL-3-Aminoisobutyric acid
- Boc-DL-3-AMinoisobutyric acid Boc-DL-3-AMinoisobutyric acid
- Boc-DL-beta-Aib-OH
- Propanoicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
- (3R)-methyl-3-(tert-butoxycarbonyl)aminopropanoic acid
- 2-methyl-3-(tert-butyloxycarbonylamino)propionic acid
- 2-methyl-3-[(tert-butoxy)carbonylamino]propanoic acid
- 3-(Tert-butoxycarbonylamino)-2-methylpropionic acid
- 3-[(tert-butoxycarbonyl)amino]-2-methylpropanoic acid
- N-tert-butoxycarbonyl-3-amino-2(RS)-methylpropionic acid
- 3-(BOC-AMINO)-2-METHYLPROPANOIC ACID
- REF DUPL: Boc-DL-3-Aminoisobutyric acid
- 3-(tert-butoxycarbonylamino)-2-methylpropanoic acid
- Propanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-2-Methyl-, (±)-
- 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
- 3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid
- 3-(tert-butoxycarbonylamino)-2-methyl-propanoic acid
- 3-Boc-Amino-2-methylpropanoic acid
- (2R)-2-methyl-3
- 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
-
- MDL: MFCD02094137
- Inchi: 1S/C9H17NO4/c1-6(7(11)12)5-10-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
- InChI Key: GDQRNRYMFXDGMS-UHFFFAOYSA-N
- SMILES: O(C(N([H])C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 203.11600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 219
- XLogP3: 1
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 89-90 ºC (ethyl ether pentane )
- Solubility: Slightly soluble (10 g/l) (25 º C),
- PSA: 75.63000
- LogP: 1.62270
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Room temperature
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1068364-1g |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 1g |
¥597 | 2023-04-15 | |
Enamine | EN300-64773-5.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid |
16948-10-0 | 95.0% | 5.0g |
$152.0 | 2025-03-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LR821-200mg |
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 200mg |
208.0CNY | 2021-07-13 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD32240-250mg |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 250mg |
¥220.0 | 2022-03-01 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD32240-1g |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 1g |
¥580.0 | 2022-03-01 | |
Apollo Scientific | OR309427-500mg |
3-tert-Butoxycarbonylamino-2-methyl-propionic acid |
16948-10-0 | 500mg |
£75.00 | 2022-03-29 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD32240-5g |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 5g |
¥1848.0 | 2022-03-01 | |
TRC | B943473-500mg |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic Acid |
16948-10-0 | 500mg |
$ 230.00 | 2022-06-06 | ||
AstaTech | 52205-1/G |
3-(BOC-AMINO)-2-METHYLPROPANOIC ACID |
16948-10-0 | 97% | 1g |
$67 | 2023-09-17 | |
Chemenu | CM243488-1g |
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid |
16948-10-0 | 98% | 1g |
$88 | 2023-02-18 |
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Related Literature
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16948-10-0)3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid

Purity:99%/99%
Quantity:5g/25g
Price ($):150.0/652.0